![molecular formula C12H14Cl2N2O3S B4188521 1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxamide](/img/structure/B4188521.png)
1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxamide
Overview
Description
1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxamide, also known as DPCPX, is a chemical compound that belongs to the class of adenosine receptor antagonists. It is widely used in scientific research to study the physiological and biochemical effects of adenosine receptors in various biological systems.
Scientific Research Applications
Comprehensive Analysis of 1-[(2,5-Dichlorophenyl)sulfonyl]-3-Piperidinecarboxamide Applications
The compound “1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxamide” has been the subject of various scientific studies due to its potential applications in different fields of research. Below is a detailed analysis of six unique applications, each with its own dedicated section.
Neurodegenerative Disease Research
Molecular Docking Studies: This compound has been used in molecular docking studies with cholinesterase enzymes, which are significant in the context of neurodegenerative diseases such as Alzheimer’s . The average affinity of the compound with acetylcholinesterase and butyrylcholinesterase suggests potential therapeutic applications in managing these conditions.
Drug Design and Synthesis
Density Functional Theory (DFT): The DFT method complements experimental studies by predicting the electronic structure of molecules. This compound’s synthesis and characterization, including its interaction with cholinesterase enzymes, provide valuable insights for drug design and synthesis .
Antiviral Agent Development
Antiviral Activity: Indole derivatives, which share a similar structural motif with our compound, have shown significant antiviral activities. This suggests that “1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxamide” could be a candidate for developing new antiviral agents .
Anti-inflammatory Research
Anti-inflammatory Properties: Indole derivatives are known for their anti-inflammatory properties. By extension, our compound may hold promise in the development of new anti-inflammatory drugs, given its structural similarities with indole derivatives .
Oncology
Anticancer Potential: The biological activities of indole derivatives, including anticancer properties, indicate that “1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxamide” could be explored for its potential use in cancer treatment .
Cognitive Disorders
Treatment of Apathy in Alzheimer’s Disease: The interaction of this compound with cholinesterase enzymes suggests it could be beneficial in treating apathy associated with Alzheimer’s disease, which is a significant challenge in patient care .
properties
IUPAC Name |
1-(2,5-dichlorophenyl)sulfonylpiperidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14Cl2N2O3S/c13-9-3-4-10(14)11(6-9)20(18,19)16-5-1-2-8(7-16)12(15)17/h3-4,6,8H,1-2,5,7H2,(H2,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSTDONOLCCEBQQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14Cl2N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dichlorophenyl)sulfonylpiperidine-3-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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